Cas no 2456306-61-7 (rel-(3aR,4R,6aS)-Hexahydro-cyclopenta[c]furan-4-ol)

• Product Name: rel-(3aR,4R,6aS)-Hexahydro-cyclopenta[c]furan-4-ol
• CAS No: 2456306-61-7
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• MDL: MFCD32716693
• CID: 5223794
• Update Time: 2026-03-07

rel-(3aR,4R,6aS)-Hexahydro-cyclopenta[c]furan-4-ol Chemical and Physical Properties

Names and Identifiers

• rel-(3aR,4R,6aS)-Hexahydro-cyclopenta[c]furan-4-ol

• MDL： MFCD32716693
• Inchi： 1S/C7H12O2/c8-7-2-1-5-3-9-4-6(5)7/h5-8H,1-4H2/t5-,6+,7-/m1/s1
• InChI Key： MKSDKNZKFAWHKU-DSYKOEDSSA-N
• SMILES： O1C[C@]2([H])[C@H](O)CC[C@]2([H])C1

Additional information on rel-(3aR,4R,6aS)-Hexahydro-cyclopenta[c]furan-4-ol

Professional Introduction to Rel-(3aR,4R,6aS)-Hexahydro-cyclopenta[c]furan-4-ol (CAS No. 2456306-61-7)

The compound Rel-(3aR,4R,6aS)-Hexahydro-cyclopenta[c]furan-4-ol, identified by the chemical abstracts service number CAS No. 2456306-61-7, is a complex organic molecule with significant implications in the field of pharmaceutical chemistry and medicinal biology. This tricyclic alcohol belongs to the class of heterocyclic compounds, featuring a cyclopentane ring fused with a furan moiety, and exhibits a stereochemical configuration defined by the absolute configurations at the specified chiral centers.

Structurally, Rel-(3aR,4R,6aS)-Hexahydro-cyclopenta[c]furan-4-ol is characterized by its rigid tricyclic framework, which contributes to its unique electronic and steric properties. The presence of multiple stereocenters makes this compound a valuable scaffold for synthetic chemists and pharmacologists, as it allows for the exploration of diverse conformational landscapes and functionalization strategies. The absolute configuration (3aR,4R,6aS) is critical in determining its biological activity, as enantiomers or diastereomers of this compound may exhibit markedly different pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery, particularly those derived from natural product-inspired heterocyclic structures. The tricyclic core of Rel-(3aR,4R,6aS)-Hexahydro-cyclopenta[c]furan-4-ol has been recognized as a privileged structure in medicinal chemistry due to its ability to mimic bioactive motifs found in biologically relevant molecules. This has led to extensive research into its derivatives as potential candidates for treating various therapeutic targets.

One of the most compelling aspects of this compound is its potential as a precursor for more complex molecules. The tetrahydropyranone moiety present in its structure provides a versatile platform for further functionalization, enabling the synthesis of analogs with tailored biological activities. For instance, modifications at the hydroxyl group or the chiral centers could lead to compounds with enhanced binding affinity or selectivity for specific biological receptors.

The stereochemistry of Rel-(3aR,4R,6aS)-Hexahydro-cyclopenta[c]furan-4-ol has been a focal point in recent synthetic efforts. Advances in asymmetric synthesis have allowed for the efficient construction of this molecule with high enantioselectivity and diastereoselectivity. Techniques such as transition-metal catalysis and biocatalysis have played pivotal roles in achieving these synthetic milestones, underscoring the importance of modern methodologies in constructing complex molecular architectures.

From a biological perspective, derivatives of this compound have shown promise in several disease models. The furan ring is known to be a common structural motif in bioactive natural products and synthetic drugs alike. For example, furan-based compounds have been explored for their antimicrobial and anti-inflammatory properties. While Rel-(3aR,4R,6aS)-Hexahydro-cyclopenta[c]furan-4-ol itself may not exhibit direct therapeutic activity at this stage, it serves as a valuable building block for generating novel therapeutics.

The synthesis of this compound also highlights the importance of computational chemistry in modern drug discovery. Molecular modeling studies have been instrumental in predicting the binding modes of this molecule to potential targets and guiding rational design strategies. By leveraging computational tools alongside experimental data, researchers can accelerate the optimization process and identify lead compounds more efficiently.

In conclusion,Rel-(3aR,4R,6aS)-Hexahydro-cyclopenta[c]furan-4-ol (CAS No. 2456306-61-7) represents an intriguing example of how structural complexity can be harnessed for pharmaceutical development. Its tricyclic framework, stereochemical configuration, and synthetic accessibility make it an attractive scaffold for further exploration. As research continues to uncover new applications for this compound and its derivatives,its significance in medicinal chemistry is likely to grow, contributing to the discovery of next-generation therapeutics.